Cas no 1361795-48-3 (2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1361795-48-3
• MF: C₉H₉F₅N₂O
• MW: 256.172579526901
• CID: 4798224
• Update Time: 2025-06-08

2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C9H9F5N2O/c10-8(11)7-4(3-17)5(9(12,13)14)2-16-6(7)1-15/h2,8,17H,1,3,15H2
• InChI Key： BRQBEBKVKJEPNG-UHFFFAOYSA-N
• SMILES： FC(C1C(CN)=NC=C(C(F)(F)F)C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.4
• Topological Polar Surface Area: 59.1

Additional information on 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol

Introduction to 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1361795-48-3)

2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1361795-48-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

The molecular structure of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol is noteworthy for its incorporation of multiple functional groups, including an aminomethyl group, difluoromethyl and trifluoromethyl substituents, and a pyridine ring. These functional groups contribute to the compound's distinct chemical and biological properties. The presence of fluorine atoms, in particular, can significantly influence the compound's pharmacokinetic and pharmacodynamic profiles, making it an attractive candidate for drug design.

Recent studies have highlighted the potential of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 investigated the compound's activity as a potent inhibitor of a specific enzyme involved in cancer cell proliferation. The results demonstrated that the compound exhibited significant inhibitory effects at low concentrations, suggesting its potential as an anticancer agent.

In another study, researchers explored the use of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol as a lead compound for developing antiviral drugs. The compound was found to effectively inhibit viral replication in vitro, particularly against certain strains of influenza virus. This finding opens up new avenues for the development of antiviral therapies targeting specific viral enzymes.

The synthesis of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol has been a subject of extensive research due to its complex structure. One common synthetic route involves the sequential introduction of functional groups onto a pyridine scaffold. A typical approach begins with the preparation of a pyridine derivative containing a hydroxymethyl group at the 4-position. Subsequent steps include the introduction of the difluoromethyl and trifluoromethyl substituents, followed by the installation of the aminomethyl group through reductive amination or other methods.

The synthetic methodology for 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol has been optimized to improve yield and purity. Advanced techniques such as transition metal-catalyzed reactions and microwave-assisted synthesis have been employed to enhance efficiency and reduce side reactions. These advancements have made it possible to produce the compound on a larger scale for further preclinical and clinical evaluations.

In terms of biological activity, 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol has shown promising results in various assays. Its ability to modulate specific biological targets has been attributed to its unique combination of functional groups. For example, the presence of fluorinated substituents can enhance lipophilicity and metabolic stability, while the aminomethyl group can facilitate interactions with protein targets.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol-based drugs in human subjects. Preliminary data from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. These findings are encouraging and suggest that further clinical development is warranted.

In conclusion, 2-(Aminomethyl)-3-(difluoromethyl)-5-(trifluoromethyl)pyridine-4-methanol (CAS No. 1361795-48-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its potential therapeutic uses, paving the way for innovative treatments in various medical fields.